4,4,6,6-Tetramethyloxan-2-one

• CAS No.: 14092-63-8
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 4,4,6,6-tetramethyloxan-2-one
• InChI: InChI=1S/C9H16O2/c1-8(2)5-7(10)11-9(3,4)6-8/h5-6H2,1-4H3
• InChI Key: MXZDJKWSYSPHKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)OC(C1)(C)C)C

Description

4,4,6,6-Tetramethyloxan-2-one is a six-membered cyclic ketone (oxane ring) with methyl substituents at positions 4 and 6 and a ketone group at position 2. Applications may align with those of similar compounds in pharmaceuticals, agrochemicals, or specialty materials .

Comparison with Similar Compounds

Comparison with Similar Compounds

2,2,6,6-Tetramethyloxan-4-one

• Structure : Oxane ring with methyl groups at positions 2 and 6 and a ketone at position 4.
• Key Differences : The ketone position (C-4 vs. C-2) and methyl group placement alter steric and electronic properties. For instance, the C-4 ketone may exhibit lower ring strain but reduced nucleophilic attack susceptibility compared to C-2.
• Data Gap : Physical properties (melting/boiling points, solubility) are unavailable due to restricted PubChem access .

(R)-(-)-Carvone-4,4,6,6-d4

• Structure: Deuterated analog of carvone, a monoterpene with a cyclohexenone backbone. Methyl groups at positions 4 and 6 are deuterated.
• Molecular Weight : 154.24 g/mol (vs. 156.22 g/mol for the target compound).

4,4,6,6-Tetramethyl-1,3,2-dioxathiane 2-oxide

• Structure : Six-membered ring containing two oxygen atoms, one sulfur atom, and a sulfoxide group. Methyl groups at positions 4 and 6.
• Molecular Formula : C₇H₁₄O₃S (vs. C₉H₁₆O₂ for the target compound).
• Applications : Biochemical and pharmaceutical intermediates, suggesting that methyl-substituted heterocycles with electronegative atoms (e.g., S, O) are valued for their stability and reactivity .

4,4,6,6-Tetramethyl-1-thiaspiro[2.3]hexan-5-one

• Structure : Spirocyclic compound with a sulfur atom and a fused cyclopropane ring.
• Synthesis : Produced via reaction of tetramethyl-3-thio-1,3-cyclobutanedione with diazomethane, indicating possible alkylation pathways for methyl-substituted ketones .
• Key Contrast : The spiro architecture introduces significant steric hindrance and ring strain, unlike the planar oxane ring of the target compound.

Comparative Data Table

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications
4,4,6,6-Tetramethyloxan-2-one*	N/A	C₉H₁₆O₂	156.22 (calculated)	Hypothetical cyclic ketone
2,2,6,6-Tetramethyloxan-4-one	N/A	C₉H₁₆O₂	156.22	Sterically hindered oxane derivative
(R)-(-)-Carvone-4,4,6,6-d4	6485-40-1	C₁₀H₁₀D₄O	154.24	Isotopic labeling for research
4,4,6,6-Tetramethyl-1,3,2-dioxathiane 2-oxide	32475-82-4	C₇H₁₄O₃S	178.25	Biochemical intermediates
4,4,6,6-Tetramethyl-1-thiaspiro[2.3]hexan-5-one	N/A	C₈H₁₄OS	158.26	Spirocyclic sulfur-containing ketone

Research Findings and Implications

• Synthetic Pathways : The synthesis of 4,4,6,6-Tetramethyl-1-thiaspiro[2.3]hexan-5-one via diazomethane alkylation suggests that similar strategies (e.g., cycloaddition or ring expansion) could apply to the target compound .
• Stability and Reactivity: Methyl groups at positions 4 and 6 likely enhance steric protection of the ketone, reducing undesired side reactions (e.g., enolization) compared to less-substituted analogs.

Limitations and Data Gaps

• Direct experimental data (e.g., spectroscopic, thermodynamic) for 4,4,6,6-Tetramethyloxan-2-one are absent in the provided evidence.
• Comparisons rely on structural analogs with varying heteroatoms or functional groups, limiting precise predictions.